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Compound of Interest

Compound Name:
Benzyltriphenylphosphonium

chloride

Cat. No.: B094815 Get Quote

A Technical Guide to the Safe Handling of
Benzyltriphenylphosphonium Chloride
For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltriphenylphosphonium chloride (BTPPC) is a quaternary phosphonium salt widely

utilized in organic synthesis. It serves as a key reagent in Wittig olefinations for the synthesis of

trans-stilbenes and cinnamates, and also functions as a phase transfer catalyst.[1] Its

applications extend to the synthesis of various bioactive compounds and materials.[1]

However, BTPPC is a hazardous chemical that is fatal if swallowed or inhaled and toxic in

contact with skin.[2][3][4] This guide provides a comprehensive overview of its safety data,

handling precautions, and emergency procedures to ensure its safe use in a laboratory setting.

Chemical Identification
Proper identification is the first step in chemical safety. Key identifiers for

Benzyltriphenylphosphonium chloride are summarized below.
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Identifier Value Reference

Chemical Name
Benzyltriphenylphosphonium

chloride
[2][3][5]

Synonyms

BTPPC,

Triphenyl(phenylmethyl)phosp

honium chloride,

(Phenylmethyl)triphenylphosph

onium chloride

[3][6]

CAS Number 1100-88-5 [2][3][5]

Molecular Formula C₂₅H₂₂ClP [5][7][8]

Molecular Weight 388.87 g/mol [5][8]

Appearance White to off-white powder/solid [1][7]

Hazard Identification and Classification
Benzyltriphenylphosphonium chloride is classified as hazardous under the Globally

Harmonized System (GHS). The signal word for this chemical is "Danger".[2][3][5]

GHS Hazard Classification
The following table details the GHS classifications for this substance.
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Hazard Class Category Reference

Acute Toxicity, Oral Category 2 [2][3][7]

Acute Toxicity, Inhalation Category 2 [2][3][7]

Acute Toxicity, Dermal Category 3 [2]

Serious Eye Damage/Irritation Category 1 / 2A [2][3][7]

Skin Corrosion/Irritation Category 2 [2]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

System)
[2][3]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1 [3][7]

Acute Aquatic Toxicity Category 1 / 2 [2][7]

Chronic Aquatic Toxicity Category 1 / 2 [2][7]

Key Hazard (H) and Precautionary (P) Statements
Understanding these statements is critical for safe handling.
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Type Code Statement Reference

Hazard H300+H330
Fatal if swallowed or if

inhaled.
[2][4]

H311
Toxic in contact with

skin.
[2]

H315 Causes skin irritation. [2]

H318/H319
Causes serious eye

damage/irritation.
[2][3][4]

H335
May cause respiratory

irritation.
[2][3][4]

H372

Causes damage to

organs through

prolonged or repeated

exposure.

[4]

H410/H411

Very toxic/toxic to

aquatic life with long

lasting effects.

[2]

Precautionary P260 Do not breathe dust. [2][4]

P264
Wash skin thoroughly

after handling.
[2][4]

P270

Do not eat, drink or

smoke when using

this product.

[2][4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][9]

P284
Wear respiratory

protection.
[2][4]
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P301+P310

IF SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

[2][4]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[10]

P405 Store locked up. [2][4][10]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[2][4][10]

Physical, Chemical, and Toxicological Properties
Physical and Chemical Data

Property Value Reference

Melting Point ≥300 °C (decomposes) [11]

Flash Point >300 °C (>572 °F) [3]

Water Solubility Soluble [1][12]

Stability

Stable under recommended

storage conditions.

Hygroscopic and light

sensitive.

[1][2][3][7]

Incompatibilities
Strong oxidizing agents,

bases.
[2][3][7]

Hazardous Decomposition

Products

Carbon oxides (CO, CO₂),

hydrogen chloride gas, oxides

of phosphorus, phosphine.

[2][3][7][13]
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Acute Toxicity Data
Route Species Value Reference

LD50 Oral Rat 43 mg/kg [2][14]

LC50 Inhalation Rat 0.13 mg/L (4 h) [2]

Experimental and Handling Protocols
Strict adherence to handling and storage protocols is mandatory to mitigate the significant risks

associated with BTPPC.

Safe Handling Protocol
Engineering Controls: Always handle Benzyltriphenylphosphonium chloride inside a

certified chemical fume hood to keep airborne concentrations low.[2][3] Ensure that a safety

shower and an eyewash fountain are readily accessible and in close proximity to the

workstation.[2][3]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Procedural Discipline:

Avoid all contact with skin, eyes, and personal clothing.[2][5]

Avoid the formation and inhalation of dust.[5] Minimize dust generation during transfer and

weighing.[2]

Do not eat, drink, or smoke in the handling area.[2][10]

Wash hands and face thoroughly after handling the substance and before breaks.[2]

Keep the container tightly closed when not in use.[2][5]

Storage Protocol
Store in a tightly closed, properly labeled container.[2][5]
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Keep in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents and bases.[2][3]

The substance is hygroscopic; protect from moisture.[3][5][14] It is also light-sensitive.[3][7]

The storage area should be secure and accessible only to authorized personnel ("Store

locked up").[2][10]
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Preparation Phase

Handling Phase

Post-Handling Phase

Risk Assessment
(Review SDS)

Assemble PPE
(Gloves, Goggles, Lab Coat, Respirator)

Prepare Workspace
(Chemical Fume Hood, Spill Kit)

Weigh & Transfer
(Minimize Dust)

Begin Work

Perform Reaction
(In Fume Hood)

Decontaminate
(Glassware & Surfaces)

Complete Work

Segregate Waste
(Hazardous Solid Waste)

Remove PPE & Wash Hands

Store Securely
(Cool, Dry, Locked)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Benzyltriphenylphosphonium chloride.
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Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls are the primary method of exposure reduction, supplemented by

mandatory PPE.

Control Type Specifications Reference

Engineering Controls

Handle exclusively in a

chemical fume hood. Use

adequate general and local

exhaust ventilation.

[2][3][5]

Eye/Face Protection

Wear chemical splash-

resistant safety goggles or a

face shield. Equipment should

be approved under standards

like OSHA 29 CFR 1910.133

or EU EN166.

[2][5][10][15]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Select glove

material based on chemical

resistance and duration of use.

[2][5][10][15]

Respiratory Protection

For operations likely to

generate dust, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator. A full-face particle

respirator (N100 or P3) or a

supplied-air respirator may be

necessary depending on the

exposure risk.

[3][5][10]

Emergency and First-Aid Procedures
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Immediate and appropriate action is critical in the event of any exposure. Medical attention is

required in all cases of exposure.[3]

First-Aid Protocol by Route of Exposure
General Advice: Remove the victim from the dangerous area. Show this safety data sheet to

the attending physician.[2][3]

Inhalation:

Move the person to fresh air immediately.[2][15]

If breathing is difficult, give oxygen. If breathing has stopped, give artificial respiration (do

not use the mouth-to-mouth method).[2][3][10]

Seek immediate medical attention.[2][3]

Skin Contact:

Immediately remove all contaminated clothing and shoes.[2][9]

Flush the skin with running water for at least 15 minutes.[2][3][15]

Seek immediate medical attention.[2][3]

Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift

the upper and lower eyelids.[2][3][15]

Remove contact lenses if present and easy to do so. Continue rinsing.[2][9]

Seek immediate medical attention.[2][3]

Ingestion:

Do NOT induce vomiting.[2][3]
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Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious

person.[2][5]

Seek immediate medical attention.[2][3]

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Provide Oxygen/Artificial Respiration

1. Remove Contaminated Clothing
2. Flush with Water (15+ min)

1. Flush with Water (15+ min)
2. Remove Contact Lenses

1. Rinse Mouth
2. DO NOT Induce Vomiting

Seek IMMEDIATE
Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid response flowchart for exposure incidents.

Accidental Release and Disposal Procedures
Accidental Release (Spill) Protocol

Evacuate: Keep unprotected personnel away and upwind of the spill.[3][5]

Ventilate: Ensure adequate ventilation in the spill area.[3][5]

Contain: Prevent the substance from entering drains, surface water, or the ground water

system.[3][5]

Protect: Wear full personal protective equipment, including respiratory protection, during

cleanup.[3][5]
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Clean-up:

Avoid generating dust.[3][5]

Carefully sweep up, vacuum, or absorb the material with an inert substance.[2][3]

Place the collected material into a suitable, closed, and labeled container for hazardous

waste disposal.[2][3][5]

Decontaminate: Clean the affected area once the material has been removed.

Waste Disposal Protocol
Disposal must be conducted by a licensed professional waste disposal company.[5]

The chemical is classified as hazardous waste. Generators must consult federal, state, and

local regulations to ensure complete and accurate classification and disposal.[2]

Do not dispose of the material into the environment, drains, or sewer systems.[5]

Contaminated packaging should be treated as unused product and disposed of as

hazardous waste.[2][5]
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Spill Detected

Evacuate & Secure Area

Don Full PPE
(incl. Respiratory Protection)

Contain Spill
(Prevent entry to drains)

Clean Up Spill
(AVOID DUST GENERATION)

Collect waste in a
sealed, labeled container

Decontaminate Spill Area

Dispose of Waste & PPE
(as Hazardous Waste)

Report Incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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